Cas no 2138277-10-6 (4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid)

• Product Name: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• CAS No: 2138277-10-6
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 6022975
• PubChem ID: 165483050
• Update Time: 2025-06-29

4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• 2138277-10-6
• EN300-1128946
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

• Inchi： 1S/C26H23NO5/c1-16-12-17(25(28)29)13-18-14-27(10-11-31-24(16)18)26(30)32-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,12-13,23H,10-11,14-15H2,1H3,(H,28,29)
• InChI Key： LGAZPUDTUVVITB-UHFFFAOYSA-N
• SMILES： O(C(N1CCOC2C(C)=CC(C(=O)O)=CC=2C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2138277-10-6, named 4-{(9H-fluoren-9-yl)methoxycarbonyl}-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazepine derivatives, which have been extensively studied due to their unique structural properties and biological activities. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a benzoxazepine ring system, and a methyl substituent, making it a valuable compound for research and development in drug design and material science.

The structural complexity of this compound arises from its benzoxazepine core, which is a bicyclic system consisting of a benzene ring fused to an oxazepine ring. The presence of the Fmoc group at the 4-position introduces additional functionality, enhancing the molecule's versatility. Recent studies have highlighted the importance of such functional groups in modulating the physicochemical properties of compounds, making them more amenable to specific applications. For instance, the Fmoc group is known for its role as a protecting group in peptide synthesis, which could be leveraged in designing bioactive molecules.

The methyl substituent at the 9-position further diversifies the compound's chemical profile. This substitution can influence the molecule's solubility, stability, and interaction with biological systems. Recent advancements in computational chemistry have enabled researchers to predict the impact of such substitutions on molecular behavior with unprecedented accuracy. These tools are increasingly being used to optimize drug candidates by fine-tuning their structural features.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the benzoxazepine ring system often involves multi-step reactions requiring precise control over regioselectivity and stereochemistry. The incorporation of the Fmoc group adds another layer of complexity but also opens up avenues for further functionalization. Researchers have explored various strategies to streamline these syntheses, including microwave-assisted reactions and catalytic methods that enhance reaction efficiency.

The biological evaluation of this compound has revealed promising results in several areas. For instance, its derivatives have shown potential as inhibitors of key enzymes involved in metabolic pathways. This underscores its relevance in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Moreover, the compound's unique structure makes it a candidate for exploring new therapeutic modalities that exploit its ability to modulate cellular signaling pathways.

From a materials science perspective, this compound's aromaticity and conjugation patterns suggest applications in optoelectronic materials. The benzoxazepine system is known for its ability to absorb light across a broad spectrum, making it suitable for use in photovoltaic devices or light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded the potential applications of such compounds by enabling their integration into nanoscale devices with tailored properties.

In conclusion, CAS No. 2138277-10-6 represents a multifaceted compound with significant implications across diverse scientific domains. Its intricate structure combines elements that make it both chemically versatile and biologically active. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both academic and industrial initiatives.